Cas no 19155-88-5 (2,1,3-Benzoxadiazole-5-carboxylic acid)

• Product Name: 2,1,3-Benzoxadiazole-5-carboxylic acid
• CAS No: 19155-88-5
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD00276977
• CID: 51231
• PubChem ID: 2735454
• Update Time: 2025-09-21

2,1,3-Benzoxadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,2,5]oxadiazole-5-carboxylic acid
• 2,1,3-Benzoxadiazole-5-carboxylic acid
• BENZOFURAZAN-5-CARBOXYLIC ACID
• 2,1,3-BENZOTHIADIAZOLE-4-CARBOXALDEHYDE
• 5-Carboxy-benzo-2,1,3-oxadiazol
• 5-Carboxy-benzofurazan
• 5-Benzofurazancarboxylicacid (8CI)
• Benzo[1,2,5]oxadiazole-5-carboxylic acid
• Benzo[2,1,3]oxadiazole-5-carboxylic acid
• BUTTPARK 29\08-25
• RARECHEM AL BO 0811
• 5-Benzofurazancarboxylic acid
• Benzoxadiazole-5-carboxylic acid
• 1,2,3-Benzoxadiazole-5-carboxylicacid
• 2,1,3-Benzoxadiazole-5-carboxylicacid97%
• 2,1,3-Benzoxadiazole-5-carboxylic acid 97%
• WZUFYJFTOVGJJT-UHFFFAOYSA-N
• benzo[c]1,2,5-oxadiazole-5-carboxylic acid
• PubChem3995
• CDS1_000299
• Maybridge1_002587
• DivK1c_001339
• 4-Bromo-2,6-dimethylanisole,
• HMS548N13
• ZERO/005740
• STK688173
• SBB013632
• 2,1,3-Be

• MDL： MFCD00276977
• Inchi： 1S/C7H4N2O3/c10-7(11)4-1-2-5-6(3-4)9-12-8-5/h1-3H,(H,10,11)
• InChI Key： WZUFYJFTOVGJJT-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(C(=O)O)=CC2=N1

Computed Properties

• Exact Mass: 164.02200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 76.2

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 157-160 °C (lit.)
• PSA: 76.22000
• LogP: 0.92100
• Solubility: Uncertain

2,1,3-Benzoxadiazole-5-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT